Cas no 2228167-26-6 (O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine)

• Product Name: O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine
• CAS No: 2228167-26-6
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 5838037
• PubChem ID: 165722141
• Update Time: 2025-06-08

O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine
• EN300-1922206
• 2228167-26-6
• O-[2-(4-bromo-3-nitrophenyl)propyl]hydroxylamine

• Inchi： 1S/C9H11BrN2O3/c1-6(5-15-11)7-2-3-8(10)9(4-7)12(13)14/h2-4,6H,5,11H2,1H3
• InChI Key： VDJNRUCGPGQVRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C)CON

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine

Introduction to O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine (CAS No. 2228167-26-6)

O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine (CAS No. 2228167-26-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted nitrophenyl group and a propylhydroxylamine moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine is defined by its molecular formula, C₁₀H₁₃BrN₂O₃. The presence of the bromine atom and the nitro group imparts specific electronic and steric properties that can influence its interactions with biological targets. The propylhydroxylamine group, on the other hand, provides additional functional versatility, making this compound a versatile scaffold for further chemical modifications.

Recent studies have explored the potential applications of O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity suggests that O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. These findings highlight the potential of O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine as a therapeutic agent for conditions characterized by oxidative stress.

The pharmacokinetic properties of O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize these properties and ensure the safety and efficacy of the compound in clinical settings.

Clinical trials are currently underway to assess the safety and efficacy of O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a new therapeutic option.

In conclusion, O-2-(4-bromo-3-nitrophenyl)propylhydroxylamine (CAS No. 2228167-26-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, with the goal of translating these findings into effective treatments for various diseases.